![molecular formula C25H26N2O4S B2431077 4-isopropoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide CAS No. 1005299-09-1](/img/structure/B2431077.png)
4-isopropoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-isopropoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide, also known as ITQ-37, is a novel compound that has gained significant attention in the field of medicinal chemistry. ITQ-37 is a synthetic compound that belongs to the class of tetrahydroquinoline derivatives. It has been found to exhibit promising biological activities, making it a potential candidate for drug development.
Scientific Research Applications
Novel Syntheses and Chemical Reactions
A Novel Route for Tetrahydroquinolines
Researchers have developed a synthesis method for 1,2,3,4-tetrahydroquinolines (TQs) via intramolecular cyclization utilizing the Pummerer reaction. This process is significant for efficiently producing tetrahydroquinolines with various substitutions, contributing to synthetic organic chemistry and potential pharmacological applications (Toda, Sakagami, & Sano, 1999).
Visible Light-Promoted Synthesis
The synthesis of 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones through a visible-light-promoted reaction showcases the utility of light in organic synthesis. This method provides a novel pathway for creating heterocyclic derivatives, which could have implications in the development of new therapeutic agents (Liu et al., 2016).
Anticancer and Biological Activities
Anticancer Potential
Research into 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety has revealed potent cytotoxic activity against several human cancer cell lines. This study underscores the therapeutic potential of structurally related compounds in cancer treatment, demonstrating the importance of chemical synthesis in discovering new anticancer agents (Ravichandiran et al., 2019).
Histone Deacetylase (HDAC) Inhibitors
A series of 1-arylsulfonyl-6-(N-hydroxyacrylamide)tetrahydroquinolines have been developed as potent HDAC inhibitors. Their cytotoxicity to PC-3 cells suggests a promising direction for the development of novel prostate cancer treatments. This highlights the role of chemical synthesis in creating molecules with specific biological activities (Liu et al., 2015).
properties
IUPAC Name |
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-4-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O4S/c1-18(2)31-22-14-11-20(12-15-22)25(28)26-21-13-10-19-7-6-16-27(24(19)17-21)32(29,30)23-8-4-3-5-9-23/h3-5,8-15,17-18H,6-7,16H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHOWJCGAPWNGIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CC=C4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.